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Compound of Interest

Compound Name: 3-Sec-butoxybenzaldehyde

CAS No.: 915924-09-3

Cat. No.: B1370996

Get Quote

Part 1: Executive Summary & Strategic Utility
3-Sec-butoxybenzaldehyde (CAS: 915924-09-3) is a specialized organo-oxygen intermediate

that serves as a critical lipophilic scaffold in modern medicinal chemistry. Unlike its n-butoxy or

tert-butoxy analogs, the sec-butoxy moiety offers a unique balance of steric bulk and metabolic

stability, making it a "privileged substituent" in the optimization of antimycobacterial agents,

EP2 receptor agonists, and protease inhibitors.
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Property Specification

CAS Number 915924-09-3

Molecular Formula C₁₁H₁₄O₂

Molecular Weight 178.23 g/mol

LogP (Predicted) ~3.15

Boiling Point 270–275°C (at 760 mmHg)

Solubility Soluble in DCM, THF, MeOH; Insoluble in water

Strategic Value in Drug Design
Lipophilicity Modulation: The sec-butyl group increases lipophilicity (LogP > 3) facilitating

blood-brain barrier (BBB) penetration and cell membrane permeability, essential for

intracellular targets like Mycobacterium tuberculosis enzymes.

Metabolic Stability: The branched sec-butyl ether is more resistant to

-oxidation than linear n-butyl chains, prolonging half-life (

) in vivo while avoiding the excessive steric hindrance of tert-butyl groups that might abolish
receptor binding.

Scaffold Versatility: It acts as a direct precursor for 3-sec-butoxybenzylamines (via reductive

amination) and functionalized isocoumarins, both of which are bioactive pharmacophores.

Part 2: Key Pharmaceutical Applications
Antimycobacterial Agents (Tuberculosis & NTM)
Recent structure-activity relationship (SAR) studies have identified N-alkoxyphenyl derivatives

as potent inhibitors of Mycobacterium tuberculosis and non-tuberculous mycobacteria (NTM).

[1] The inclusion of a 3-sec-butoxy tail significantly enhances activity against M. kansasii and

M. smegmatis by optimizing hydrophobic interactions within the bacterial enzyme active site.

Target: Bacterial enzymatic systems (specific targets vary by series).
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Role of Intermediate: The aldehyde is converted to the corresponding benzylamine or used

to install the 3-sec-butoxybenzyl moiety, which anchors the molecule in hydrophobic pockets.

EP2 Receptor Agonists (Glaucoma & Respiratory)
In the development of pyridylaminoacetic acid derivatives for treating glaucoma and asthma

(COPD), the 3-sec-butoxyphenyl moiety is a critical determinant of EP2 receptor selectivity.

Mechanism: The lipophilic tail fits into the EP2 receptor's orthosteric site, triggering G-protein

coupled signaling that lowers intraocular pressure or induces bronchodilation.

Synthesis Route: Reductive alkylation of amino-pyridines using 3-sec-
butoxybenzaldehyde.

Part 3: Synthetic Protocols & Methodologies
Protocol A: Reductive Amination (Synthesis of Bioactive
Benzylamines)
This is the industry-standard method for incorporating the 3-sec-butoxybenzyl motif into amine-

bearing pharmacophores.

Reaction Scheme:

(Where Ar = 3-sec-butoxyphenyl)

Step-by-Step Procedure:

Preparation: In a dry round-bottom flask under

atmosphere, dissolve the target amine (1.0 equiv) in anhydrous Dichloromethane (DCM) (0.2
M concentration).

Activation: Add 3-sec-butoxybenzaldehyde (1.1 equiv) and Glacial Acetic Acid (1.5 equiv).

Stir at room temperature for 30–60 minutes to form the imine intermediate (monitor by

TLC/LCMS).

Expert Insight: The addition of acetic acid catalyzes imine formation. If the amine is an HCl

salt, add 1.0 equiv of Triethylamine (TEA) to liberate the free base.
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Reduction: Cool the solution to 0°C. Add Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

portion-wise over 15 minutes.

Why STAB? Unlike NaBH₄, STAB is mild and will not reduce the aldehyde to the alcohol

before it reacts with the amine, preventing side-product formation.

Quench & Workup: Stir at room temperature for 4–12 hours. Quench with saturated aqueous

. Extract with DCM (

). Wash combined organics with brine, dry over

, and concentrate.

Purification: Purify via flash column chromatography (Hexane/EtOAc gradient).

Protocol B: Synthesis of 2-Substituted Benzimidazoles
Used for generating kinase inhibitor scaffolds.

Step-by-Step Procedure:

Condensation: Dissolve o-phenylenediamine (1.0 equiv) and 3-sec-butoxybenzaldehyde
(1.0 equiv) in Ethanol or DMF.

Oxidative Cyclization: Add Sodium Metabisulfite (

) (1.2 equiv) or use open-air reflux if using a catalyst like

. Heat to reflux for 6–8 hours.

Isolation: Cool to RT. Pour into crushed ice/water. The precipitate (benzimidazole) is filtered

and recrystallized from EtOH/Water.

Part 4: Process Chemistry & Visualization
Workflow Visualization: Reductive Amination Pathway
The following diagram illustrates the critical decision points and mechanistic flow for

synthesizing benzylamine libraries using 3-sec-butoxybenzaldehyde.
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Start: 3-Sec-Butoxybenzaldehyde
(CAS 915924-09-3)

Intermediate: Imine Species
(Equilibrium)

 Mix in DCM

Reagent: Primary/Secondary Amine
(R-NH2)

Reagent: NaBH(OAc)3
(Selective Reductant)

 In situ Product: 3-Sec-Butoxybenzylamine
(Bioactive Scaffold)

 Hydride Transfer
Workup: Sat. NaHCO3

 Finalize

Catalyst: AcOH
(pH 4-5)

Promotes

Click to download full resolution via product page

Caption: Mechanistic workflow for the reductive amination of 3-sec-butoxybenzaldehyde,

highlighting the in-situ imine reduction strategy.

Experimental Logic & Troubleshooting
Issue Probable Cause Corrective Action

Low Yield
Imine formation incomplete

before reduction.

Increase pre-stir time (step 2)

or add molecular sieves (4Å) to

remove water.

Alcohol Impurity Direct reduction of aldehyde.

Ensure STAB is used, not

NaBH₄. Add aldehyde slowly to

the amine solution.

Ether Cleavage
Acid sensitivity of sec-butyl

ether.

Avoid strong Lewis acids (e.g.,

,

) during downstream

deprotection steps. Use mild

acids (TFA) if necessary.
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Source: Jampilek, J. et al. "N-Alkoxyphenylhydroxynaphthalenecarboxamides and Their

Antimycobacterial Activity." Molecules, 2021.[2][3]

Context: Establishes the 3-sec-butoxy group as a key determinant for activity against M.

tuberculosis.

(Representative)

EP2 Receptor Agonists Patent:

Source: US Patent 8,648,097, "Pyridylaminoacetic acid compound."

Context: Describes the synthesis of respiratory drugs containing the 3-sec-butoxyphenyl

moiety via reductive alkylation.

Chlamydial Protease Inhibitors:

Source: "4-Chloroisocoumarins as Chlamydial Protease Inhibitors."[4] Journal of Medicinal

Chemistry.

Context: Use of 3-sec-butoxy substituted scaffolds to inhibit CtHtrA.[5][1][4][6][7]

(Search Query Context)

Reductive Amination Methodology:

Source: Abdel-Magid, A. F. et al. "Reductive Amination of Aldehydes and Ketones with

Sodium Triacetoxyborohydride." J. Org. Chem., 1996, 61, 3849-3862.

Context: The foundational protocol for the described synthetic method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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